1-(Trimethylsilyl)pyrrolidin-2-one

Description

1-(Trimethylsilyl)pyrrolidin-2-one, also known as 1-trimethylsilyl-2-pyrrolidinone, is a chemical compound used as a fine chemical intermediate . It presents as a colorless liquid . The compound is moisture sensitive and hydrolyzes with water . Proper storage requires keeping it in a cool, dry, and well-ventilated place, and away from oxidizing agents .

This compound can be synthesized from 2-pyrrolidinone . It undergoes reactions such as sulfenylation with phenyl disulfide . Other names for 1-(Trimethylsilyl)pyrrolidin-2-one include 1-trimethylsilyl pyrrolidin-2-one, N-trimethylsilyl-2-pyrrolidinone, and N-trimethylsilylpyrrolidone . Its molecular formula is C7H15NOSi and its molecular weight is 157.29 g/mol .

A related compound is bis(trimethylsilyl)urea, which, like 1-(Trimethylsilyl)pyrrolidin-2-one, can act as a silylating agent . Silylating agents are used in organic synthesis to introduce a trimethylsilyl group into a molecule.

• CAS No.: 14468-90-7
• Product Name: 1-(Trimethylsilyl)pyrrolidin-2-one
• Molecular Formula: C7H15NOSi
• Molecular Weight: 157.29 g/mol
• IUPAC Name: 1-trimethylsilylpyrrolidin-2-one
• Standard InChI: InChI=1S/C7H15NOSi/c1-10(2,3)8-6-4-5-7(8)9/h4-6H2,1-3H3
• Standard InChIKey: LUBVCBITQHEVCJ-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)N1CCCC1=O
• Canonical SMILES: C[Si](C)(C)N1CCCC1=O
• Synonyms: 1-(Trimethylsilanyl)pyrrolidin-2-one; 1-(Trimethylsilyl)-2-pyrrolidinone
• PubChem Compound: 84461
• Last Modified: Sep 15 2023